Cas no 3112-43-4 (1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)-)

• Product Name: 1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)-
• CAS No: 3112-43-4
• MF: C₁₀H₆O₇
• MW: 238.150443553925
• CID: 318416
• PubChem ID: 13184872
• Update Time: 2025-04-19

1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 2-(carboxycarbonyl)-
• Phthalonicacid, 6-carboxy- (6CI,7CI,8CI)
• 2-oxalobenzene-1,3-dicarboxylic acid
• DTXSID60525668
• 3112-43-4

• Inchi： 1S/C10H6O7/c11-7(10(16)17)6-4(8(12)13)2-1-3-5(6)9(14)15/h1-3H,(H,12,13)(H,14,15)(H,16,17)
• InChI Key： MKKVMUPZRDPRHL-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)C1C(C(=O)O)=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 238.01128
• Monoisotopic Mass: 238.01135253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives